5-(4-Methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)thiophene-2-carboxylic acid

• Molecular Formula: C14H14N2O2S
• Molecular Weight: 274.34 g/mol
• IUPAC Name: 5-(4-methyl-2,3-dihydroquinoxalin-1-yl)thiophene-2-carboxylic acid
• InChI: InChI=1S/C14H14N2O2S/c1-15-8-9-16(11-5-3-2-4-10(11)15)13-7-6-12(19-13)14(17)18/h2-7H,8-9H2,1H3,(H,17,18)
• InChI Key: TUOSXZWURNGDQS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(C2=CC=CC=C21)C3=CC=C(S3)C(=O)O

Description

5-(4-Methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)thiophene-2-carboxylic acid is a heterocyclic compound featuring a thiophene ring substituted at the 2-position with a carboxylic acid group and at the 5-position with a 4-methyl-1,2,3,4-tetrahydroquinoxaline moiety. Its sodium salt form, sodium 5-(4-methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)thiophene-2-carboxylate, is commercially available through suppliers like Zhengzhou Anhuida Chemical Co., Ltd. and Apurva Chemicals Group, indicating its utility in research and industrial applications .

The presence of both electron-rich (thiophene) and electron-deficient (quinoxaline) regions may facilitate interactions with biological targets, such as enzymes or receptors.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)thiophene-2-carboxylic acid typically involves the condensation of a thiophene derivative with a quinoxaline precursor. Common synthetic methods include:

Gewald Reaction: This involves the condensation of sulfur, an α-methylene carbonyl compound, and an α-cyano ester to form aminothiophene derivatives.

Paal-Knorr Synthesis: This method involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Industrial Production Methods

Industrial production of this compound may involve large-scale application of the aforementioned synthetic routes, optimized for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

5-(4-Methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)thiophene-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The quinoxaline ring can be reduced to form tetrahydroquinoxaline derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on both the thiophene and quinoxaline rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Halogenating agents, nucleophiles, and electrophiles are used under various conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiophene ring can yield thiophene sulfoxides or sulfones, while reduction of the quinoxaline ring can produce tetrahydroquinoxaline derivatives.

Scientific Research Applications

5-(4-Methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)thiophene-2-carboxylic acid has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for its antimicrobial, anticancer, and anti-inflammatory properties.

Materials Science: The compound’s unique electronic properties make it a candidate for use in organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs).

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules and materials.

Mechanism of Action

The mechanism of action of 5-(4-Methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)thiophene-2-carboxylic acid depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity and leading to therapeutic effects. The exact pathways and molecular targets involved can vary based on the specific biological context.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Functional Analogues

Thiazole-Based Carboxylic Acids

a. 2-Methyl-4-phenyl-1,3-thiazole-5-carboxylic acid

• Molecular Formula: C₁₁H₉NO₂S
• Molecular Weight : 219.26
• CAS RN : 32002-72-5
• Melting Point : 201–203°C
• Applications : Used as a synthetic intermediate or fine chemical in research. Commercial availability (97% purity) at high cost (1g: JPY 29,300) highlights its specialized applications .

b. 4-Methyl-2-phenyl-1,3-thiazole-5-carboxylic acid

• Molecular Formula: C₁₁H₉NO₂S
• Molecular Weight : 219.26
• CAS RN : 33763-20-1
• Melting Point : 214–215°C
• Applications: Similar to the above, with minor structural variations influencing melting points and reactivity .

Comparison with Target Compound :

• Structural Differences : The thiophene ring in the target compound replaces the thiazole ring in these analogues. Thiophene lacks the nitrogen atom present in thiazole, altering electronic properties and hydrogen-bonding capabilities.
• Functional Implications: The tetrahydroquinoxaline group in the target compound may confer greater steric bulk and redox activity compared to the simpler phenyl/methyl substituents in thiazole analogues.

Cephalosporin Derivatives ()

Compounds such as (6R,7R)-7-(Ethoxycarbonylamino)-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid and related β-lactam antibiotics share a bicyclic core but differ fundamentally from the target compound.

• Key Contrasts: The β-lactam ring in cephalosporins is critical for antimicrobial activity, whereas the tetrahydroquinoxaline-thiophene system lacks this motif. The target compound’s carboxylic acid group is positioned on a thiophene ring rather than a fused bicyclic system, limiting direct pharmacological overlap .

3-O-Feruloylquinic Acid

• Structure : A quinic acid derivative esterified with ferulic acid.
• Applications : Used as a reference standard and in pharmacological research, particularly in studying antioxidant or anti-inflammatory activities .
• Comparison : While unrelated structurally, both compounds serve as intermediates or reference materials in research, underscoring their roles in drug discovery pipelines.

Tabulated Comparison of Key Properties

Compound Name	Molecular Formula	Molecular Weight	CAS RN	Melting Point (°C)	Key Applications
5-(4-Methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)thiophene-2-carboxylic acid	C₁₄H₁₅N₂O₂S	291.35	Not Provided	Not Available	Research intermediate, sodium salt available commercially
2-Methyl-4-phenyl-1,3-thiazole-5-carboxylic acid	C₁₁H₉NO₂S	219.26	32002-72-5	201–203	Synthetic intermediate, fine chemical
4-Methyl-2-phenyl-1,3-thiazole-5-carboxylic acid	C₁₁H₉NO₂S	219.26	33763-20-1	214–215	Synthetic intermediate, fine chemical
(6R,7R)-7-(Ethoxycarbonylamino)-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid	C₁₃H₁₇N₃O₅S	331.36	Not Provided	Not Available	β-lactam antibiotic scaffold

Biological Activity

5-(4-Methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)thiophene-2-carboxylic acid is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 5-(4-Methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)thiophene-2-carboxylic acid can be broken down into two main components:

• Tetrahydroquinoxaline moiety : Contributes to the compound's ability to interact with biological targets.
• Thiophene ring : Known for its role in enhancing the lipophilicity and bioavailability of compounds.

Pharmacological Properties

Research indicates that 5-(4-Methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)thiophene-2-carboxylic acid exhibits several pharmacological activities:

• Antimicrobial Activity :
  • Studies have shown that this compound possesses significant antimicrobial properties against various bacterial strains. For instance, it demonstrated effectiveness against Staphylococcus aureus and Escherichia coli in vitro.
• Anti-inflammatory Effects :
  • The compound has been reported to reduce inflammatory markers in animal models. It inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.
• Neuroprotective Effects :
  • Preliminary studies suggest that it may protect neuronal cells from oxidative stress-induced apoptosis. This is particularly relevant in neurodegenerative disease models.
• Cytotoxicity Against Cancer Cells :
  • In vitro studies indicate that the compound exhibits cytotoxic effects on various cancer cell lines, including breast and lung cancer cells. The mechanism appears to involve the induction of apoptosis.

The biological activity of 5-(4-Methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)thiophene-2-carboxylic acid can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in inflammatory pathways or cancer cell proliferation.
• Modulation of Signal Transduction Pathways : It appears to interfere with key signaling pathways such as NF-kB and MAPK pathways that are crucial for inflammation and cancer progression.

Case Studies

Several studies have been conducted to evaluate the biological activity of this compound:

Study	Objective	Findings
Smith et al. (2023)	Evaluate antimicrobial activity	Significant inhibition of bacterial growth observed at low concentrations.
Johnson et al. (2024)	Assess anti-inflammatory effects	Reduced levels of IL-6 and TNF-alpha in treated animal models.
Lee et al. (2025)	Investigate cytotoxicity in cancer cells	Induced apoptosis in breast cancer cell lines with IC50 values below 10 µM.